Cas no 1343456-25-6 (2-(furan-3-yl)cyclohexan-1-one)

• Product Name: 2-(furan-3-yl)cyclohexan-1-one
• CAS No: 1343456-25-6
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 4590747
• PubChem ID: 63950387
• Update Time: 2025-06-10

2-(furan-3-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(furan-3-yl)cyclohexanone
• 2-(furan-3-yl)cyclohexan-1-one

• Inchi： 1S/C10H12O2/c11-10-4-2-1-3-9(10)8-5-6-12-7-8/h5-7,9H,1-4H2
• InChI Key： KTHZUSWHWXSECM-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCC1C1C=COC=1

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(furan-3-yl)cyclohexan-1-one

Professional Introduction to 2-(furan-3-yl)cyclohexan-1-one (CAS No. 1343456-25-6)

2-(furan-3-yl)cyclohexan-1-one), identified by its Chemical Abstracts Service (CAS) number 1343456-25-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic ketone exhibits a unique structural framework that has garnered considerable attention from scientists due to its potential applications in medicinal chemistry and drug development. The compound's molecular structure, featuring a cyclohexanone core conjugated with a furan moiety, provides a versatile platform for further chemical modifications and functionalization, making it a valuable intermediate in synthetic chemistry.

The synthesis of 2-(furan-3-yl)cyclohexan-1-one involves multi-step organic reactions that highlight the compound's synthetic utility. Researchers have explored various methodologies, including condensation reactions, cyclization processes, and cross-coupling techniques, to achieve high yields and purity levels. The introduction of the furan ring at the 3-position of the cyclohexanone scaffold enhances the compound's reactivity, enabling it to participate in diverse chemical transformations. These synthetic strategies have been optimized to ensure scalability, which is crucial for industrial applications and large-scale production.

In recent years, 2-(furan-3-yl)cyclohexan-1-one has been extensively studied for its pharmacological properties. The combination of the cyclohexanone and furan moieties imparts unique biological activities that make it an attractive candidate for drug discovery. Preliminary studies have demonstrated its potential in modulating various biological pathways, including enzyme inhibition and receptor binding. The compound's ability to interact with biological targets suggests its utility in developing novel therapeutic agents for treating a range of diseases.

One of the most promising areas of research involving 2-(furan-3-yl)cyclohexan-1-one is its application in anti-inflammatory and analgesic therapies. The structural features of this compound allow it to mimic natural bioactive molecules that regulate inflammatory responses. Researchers have identified derivatives of 2-(furan-3-yl)cyclohexan-1-one that exhibit significant anti-inflammatory effects in preclinical models. These findings have opened new avenues for developing safer and more effective anti-inflammatory drugs with reduced side effects compared to conventional therapies.

The compound's role in anticancer research is another area of active investigation. Studies have shown that certain derivatives of 2-(furan-3-yl)cyclohexan-1-one can inhibit the growth of cancer cells by targeting specific molecular pathways involved in tumor progression. The furan ring, in particular, has been found to enhance the compound's ability to induce apoptosis in cancer cells while sparing healthy tissues. This selective toxicity makes 2-(furan-3-yl)cyclohexan-1-one a promising lead compound for developing novel anticancer drugs.

The chemical properties of 2-(furan-3-yl)cyclohexan-1-one also make it a valuable tool in materials science and industrial applications. Its unique reactivity allows for the development of advanced polymers and coatings with enhanced durability and functionality. Additionally, the compound's ability to undergo selective functionalization has been exploited in catalytic processes, where it serves as a ligand or intermediate in various chemical reactions.

The future prospects for 2-(furan-3-yl)cyclohexan-1-one are vast and multifaceted. Ongoing research aims to further elucidate its mechanisms of action and explore new therapeutic applications. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of novel derivatives with improved pharmacological profiles. Furthermore, collaborations between academia and industry will be crucial in translating laboratory findings into viable clinical candidates.

In conclusion, 2-(furan-3-yl)cyclohexan-1-one (CAS No. 1343456-25-6) is a versatile compound with significant potential in pharmaceuticals, materials science, and industrial applications. Its unique structural features and reactivity make it an invaluable asset for researchers seeking to develop innovative solutions to complex scientific challenges. As our understanding of this compound continues to grow, so too will its impact on advancing scientific knowledge and improving human health.